Cas no 891132-31-3 (N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide)

• Product Name: N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide
• CAS No: 891132-31-3
• MF: C₁₅H₈Cl₂FN₃O₂
• MW: 352.147324562073
• CID: 6182048
• PubChem ID: 8608413
• Update Time: 2025-10-24

N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide
• F2518-0012
• AB00678885-01
• AKOS024656207
• CCG-310017
• 891132-31-3
• SR-01000913469
• N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)-4-fluorobenzamide
• N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-4-fluorobenzamide
• SR-01000913469-1

• Inchi： 1S/C15H8Cl2FN3O2/c16-9-3-6-12(17)11(7-9)14-20-21-15(23-14)19-13(22)8-1-4-10(18)5-2-8/h1-7H,(H,19,21,22)
• InChI Key： GMNWDJLKVKIWON-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=NN=C(NC(C2C=CC(=CC=2)F)=O)O1)Cl

Computed Properties

• Exact Mass: 350.9977601g/mol
• Monoisotopic Mass: 350.9977601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide

Comprehensive Overview of N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide (CAS No. 891132-31-3)

The compound N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide (CAS No. 891132-31-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,3,4-oxadiazole ring and dichlorophenyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for heterocyclic compounds like N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide has surged, driven by advancements in drug discovery and material science. The compound's fluorobenzamide group enhances its metabolic stability, a critical factor in the development of next-generation therapeutics. This aligns with the growing trend of optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) in modern pharmacology.

One of the most frequently searched questions in scientific forums is: "What are the applications of 1,3,4-oxadiazole derivatives in medicine?" This compound provides a compelling answer, as its core structure is known for exhibiting antimicrobial, anti-inflammatory, and anticancer activities. Its dichlorophenyl substitution further enhances its binding affinity, making it a subject of interest for targeted therapy research.

From a synthetic chemistry perspective, N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide exemplifies the versatility of multicomponent reactions. Its synthesis often involves the condensation of 2,5-dichlorobenzohydrazide with 4-fluorobenzoic acid derivatives, followed by cyclization to form the oxadiazole ring. This process highlights the importance of green chemistry principles, another hot topic in contemporary research.

The compound's CAS No. 891132-31-3 serves as a unique identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. As industries increasingly prioritize sustainable sourcing, the availability of high-purity N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide is critical for reproducible research outcomes. Suppliers often emphasize its HPLC purity and structural characterization via NMR and mass spectrometry to meet stringent quality standards.

Another trending discussion revolves around the computational modeling of such compounds. Molecular docking studies of N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide have revealed potential interactions with kinase enzymes, which are pivotal in signal transduction pathways. This aligns with the broader interest in precision medicine, where researchers aim to design molecules with minimal off-target effects.

In conclusion, N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide (CAS No. 891132-31-3) represents a convergence of structural ingenuity and functional diversity. Its relevance to drug development, material science, and computational chemistry underscores its importance in modern scientific inquiry. As research continues to explore its full potential, this compound is poised to remain a focal point in the quest for innovative solutions to complex challenges.